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Compound of Interest

Compound Name: 6-Hydroxyramulosin

Cat. No.: B3025867

For researchers, scientists, and professionals in drug development, this guide provides a
detailed overview of the spectroscopic data for 6-Hydroxyramulosin, a fungal metabolite
isolated from Pestalotia ramulosa. While a comprehensive public collection of its spectroscopic
data remains elusive in modern databases, foundational data can be gleaned from the original
1970 publication announcing its discovery.

This document summarizes the available Nuclear Magnetic Resonance (NMR), Mass
Spectrometry (MS), and Infrared (IR) data for 6-Hydroxyramulosin. The experimental
protocols are detailed to the extent reported in the initial characterization, providing a basis for
replication and further investigation.

Spectroscopic Data Summary

The following tables present the known quantitative spectroscopic data for 6-
Hydroxyramulosin. It is important to note that this information is based on historical data, and
modern spectroscopic techniques may yield more precise and detailed results.

Table 1: *H NMR Spectroscopic Data of 6-
Hydroxyramulosin

Chemical Shift (0) Lo Coupling Constant .
Multiplicity Assignment

(ppm) (9) (Hz)

Data not available in

accessible literature
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Table 2: **C NMR Spectroscopic Data of 6-
Hydroxyramulosin

Chemical Shift (8) (ppm) Assignment

Data not available in accessible literature

Table 3: Mass Spectrometry Data for 6-
Hydroxyramulosin
miz

Relative Intensity (%) Assignment

198 - [M]+

Further fragmentation data not

available

Table 4: Infrared Spectroscopic Data for 6-

Hydroxyramulosin

Wavenumber (cm—2) Description

Data not available in accessible literature

Experimental Protocols

The methodologies described herein are based on the original isolation and characterization of
6-Hydroxyramulosin.

Isolation and Purification: 6-Hydroxyramulosin is a fungal metabolite originally isolated from
the culture broth of Pestalotia ramulosa. The general procedure would involve:

o Culturing the fungus in a suitable liquid medium.
o Extraction of the culture filtrate with an organic solvent (e.g., ethyl acetate).

» Concentration of the organic extract under reduced pressure.
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o Chromatographic separation of the crude extract to yield pure 6-Hydroxyramulosin.

Spectroscopic Analysis: The specific instrumentation and parameters used in the original 1970
study are not detailed in readily available sources. However, standard procedures for obtaining
NMR, MS, and IR spectra would have been employed at the time.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra would have
been recorded on a continuous-wave or early Fourier-transform NMR spectrometer, likely
using deuterated chloroform (CDCIs) or another suitable deuterated solvent.

e Mass Spectrometry (MS): Mass spectra were likely obtained using an electron ionization (El)
source on a magnetic sector or time-of-flight mass spectrometer.

« Infrared (IR) Spectroscopy: IR spectra would have been recorded on a dispersive IR
spectrophotometer, with the sample prepared as a thin film, a KBr pellet, or a nujol mull.

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates a generalized workflow for the isolation and spectroscopic
characterization of a natural product like 6-Hydroxyramulosin.
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Caption: Workflow for Isolation and Spectroscopic Analysis.

A Note on Data Unavailability: Despite extensive searches of modern spectroscopic databases,
detailed NMR and IR data for 6-Hydroxyramulosin remains largely confined to the original,
and not widely accessible, 1970 publication by Tanenbaum et al. in Tetrahedron Letters. The
molecular formula (C10H1404) and mass ([M]* at m/z 198) are the most consistently reported
data points. Researchers requiring definitive spectroscopic data are advised to consult this
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primary literature or to re-isolate and characterize the compound using modern analytical
techniques.

 To cite this document: BenchChem. [Unveiling the Spectroscopic Signature of 6-
Hydroxyramulosin: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3025867#spectroscopic-data-of-6-hydroxyramulosin-
nmr-ms-ir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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